Cas no 845306-17-4 (5-(4-Bromo-2-fluorophenyl)-3-methyl-1,2,4-oxadiazole)

5-(4-Bromo-2-fluorophenyl)-3-methyl-1,2,4-oxadiazole structure
845306-17-4 structure
Product Name:5-(4-Bromo-2-fluorophenyl)-3-methyl-1,2,4-oxadiazole
CAS No:845306-17-4
MF:C9H6BrFN2O
MW:257.059144496918
CID:716338
PubChem ID:53427098
Update Time:2025-04-19

5-(4-Bromo-2-fluorophenyl)-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole,5-(4-bromo-2-fluorophenyl)-3-methyl-
    • 5-(4-BROMO-2-FLUOROPHENYL)-3-METHYL-1,2,4-OXADIAZOLE
    • SCHEMBL4031243
    • 845306-17-4
    • MB07203
    • MFCD09261267
    • AKOS026674766
    • CS-0456121
    • DTXSID20699450
    • HSVLDONTNWZJBX-UHFFFAOYSA-N
    • 5-(4-Bromo-2-fluorophenyl)-3-methyl-1,2,4-oxadiazole
    • MDL： MFCD09261267
    • Inchi： 1S/C9H6BrFN2O/c1-5-12-9(14-13-5)7-3-2-6(10)4-8(7)11/h2-4H,1H3
    • InChI Key： HSVLDONTNWZJBX-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)C1=NC(C)=NO1

Computed Properties

  • Exact Mass: 255.965
  • Monoisotopic Mass: 255.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 3

5-(4-Bromo-2-fluorophenyl)-3-methyl-1,2,4-oxadiazole Pricemore >>

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